An In-depth Technical Guide to the Atypical Dopamine Transporter Inhibitor JJC8-091: Chemical Structure and Synthesis
An In-depth Technical Guide to the Atypical Dopamine Transporter Inhibitor JJC8-091: Chemical Structure and Synthesis
For Researchers, Scientists, and Drug Development Professionals
Introduction
JJC8-091 is a novel, atypical dopamine (B1211576) reuptake inhibitor (DRI) derived from modafinil. It is under investigation as a potential therapeutic agent for psychostimulant use disorder (PSUD).[1] Unlike traditional DRIs, which often share abuse potential with the substances they are designed to treat, JJC8-091 exhibits a unique pharmacological profile characterized by a reduced psychostimulant effect while still effectively modulating dopamine neurotransmission. This technical guide provides a comprehensive overview of the chemical structure, synthesis, and key experimental data related to JJC8-091.
Chemical Structure and Properties
JJC8-091, with the IUPAC name 1-[4-[2-[bis(4-fluorophenyl)methylsulfinyl]ethyl]piperazin-1-yl]propan-2-ol, is a chiral molecule containing a sulfoxide (B87167) group. Its chemical and physical properties are summarized in the table below.
| Property | Value |
| IUPAC Name | 1-[4-[2-[bis(4-fluorophenyl)methylsulfinyl]ethyl]piperazin-1-yl]propan-2-ol |
| CAS Number | 1627576-76-4[2] |
| Chemical Formula | C22H28F2N2O2S[2] |
| Molar Mass | 422.53 g/mol [2] |
| SMILES | CC(O)CN1CCN(CCS(=O)C(C2=CC=C(F)C=C2)C3=CC=C(F)C=C3)CC1 |
| InChI Key | PHGOEMMHIGVMIN-UHFFFAOYSA-N |
Synthesis of JJC8-091
The synthesis of JJC8-091 has been previously reported.[3] A key step in the synthesis involves the nucleophilic substitution of a chloro-intermediate with 2-mercaptoethan-1-ol, followed by oxidation to the sulfoxide and subsequent reaction with a piperazine (B1678402) derivative.
A generalized synthetic scheme for related compounds involves the following key transformations:
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Thioether Formation: Reaction of 4,4'-(chloromethylene)bis(fluorobenzene) with 2-mercaptoethan-1-ol in a basic environment to yield the corresponding thioether alcohol.[3]
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Activation of the Alcohol: Conversion of the alcohol to a better leaving group, for example, using Appel conditions to form a bromide.[3]
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Piperazine Alkylation: Alkylation of the desired piperazine derivative with the activated thioether.
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Oxidation: Oxidation of the sulfide (B99878) to the sulfoxide using an appropriate oxidizing agent.
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Final Modification: Introduction of the propan-2-ol moiety to the piperazine ring.
Pharmacological Data
JJC8-091 exhibits a distinct binding profile at monoamine transporters and other neuronal receptors. The following tables summarize the available quantitative data on its binding affinities.
Table 1: Binding Affinities (Ki, nM) of JJC8-091 at Monoamine Transporters
| Transporter | Ki (nM) |
| Dopamine Transporter (DAT) | 16.7 - 289 |
| Serotonin Transporter (SERT) | 1,770 - 97,800 |
| Norepinephrine Transporter (NET) | 17,800 |
Table 2: Binding Affinities (Ki, nM) of JJC8-091 at Other Receptors
| Receptor | Ki (nM) |
| Sigma σ1 Receptor | 454 - 1,010 |
| Dopamine D2 Receptor | 298 |
| Dopamine D3 Receptor | 480 |
| Dopamine D4 Receptor | 3,820 |
Signaling Pathways and Mechanism of Action
JJC8-091's therapeutic potential stems from its atypical interaction with the dopamine transporter. Unlike cocaine, which locks the DAT in an outward-facing conformation, leading to a rapid and pronounced increase in synaptic dopamine, JJC8-091 is thought to stabilize a more inward-facing or occluded conformation of the transporter. This results in a more gradual and sustained increase in dopamine levels, which is believed to mitigate the rewarding and reinforcing effects associated with psychostimulants.
Caption: Proposed mechanism of JJC8-091 at the dopamine transporter.
Experimental Protocols
Dopamine Transporter (DAT) Radioligand Binding Assay
This protocol is a representative method for determining the binding affinity of a test compound like JJC8-091 to the dopamine transporter.
Materials:
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HEK293 cells stably expressing the human dopamine transporter (hDAT)
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[³H]-WIN 35,428 (radioligand)
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Test compound (e.g., JJC8-091)
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GBR 12909 (for non-specific binding determination)
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Assay Buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4
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96-well plates
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Scintillation fluid
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Microplate scintillation counter
Procedure:
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Membrane Preparation: Homogenize hDAT-expressing HEK293 cells in ice-cold assay buffer. Centrifuge the homogenate and resuspend the pellet in fresh assay buffer. Determine the protein concentration of the membrane preparation.
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Assay Setup: In a 96-well plate, add the following to triplicate wells:
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Total Binding: 50 µL of membrane preparation, 50 µL of [³H]-WIN 35,428 (at a concentration near its Kd), and 50 µL of assay buffer.
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Non-specific Binding: 50 µL of membrane preparation, 50 µL of [³H]-WIN 35,428, and 50 µL of GBR 12909 (at a high concentration, e.g., 10 µM).
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Displacement: 50 µL of membrane preparation, 50 µL of [³H]-WIN 35,428, and 50 µL of varying concentrations of JJC8-091.
-
-
Incubation: Incubate the plate at room temperature for 60-90 minutes with gentle agitation.
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Filtration: Rapidly filter the contents of each well through a glass fiber filter mat using a cell harvester to separate bound and free radioligand. Wash the filters several times with ice-cold assay buffer.
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Counting: Dry the filter mat, add scintillation fluid to each filter spot, and count the radioactivity using a microplate scintillation counter.
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Data Analysis: Calculate specific binding by subtracting non-specific binding from total binding. Plot the percent specific binding against the log concentration of JJC8-091 to determine the IC50 value. Convert the IC50 to a Ki value using the Cheng-Prusoff equation.
Caption: Workflow for a DAT radioligand binding assay.
In Vivo Microdialysis in the Rat Nucleus Accumbens
This protocol describes a method to measure extracellular dopamine levels in the nucleus accumbens of freely moving rats following administration of JJC8-091.[4][5][6][7][8]
Materials:
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Male Sprague-Dawley rats
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Stereotaxic apparatus
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Microdialysis probes (e.g., CMA 12)
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Guide cannulae
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Artificial cerebrospinal fluid (aCSF)
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JJC8-091 solution for injection
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HPLC system with electrochemical detection (HPLC-ECD)
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Fraction collector
Procedure:
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Surgery: Anesthetize the rat and place it in the stereotaxic frame. Implant a guide cannula targeting the nucleus accumbens. Allow the animal to recover for several days.
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Probe Insertion: On the day of the experiment, insert a microdialysis probe through the guide cannula.
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Perfusion: Perfuse the probe with aCSF at a constant flow rate (e.g., 1-2 µL/min). Allow the system to equilibrate for at least 60 minutes.
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Baseline Collection: Collect several baseline dialysate samples (e.g., every 20 minutes) into vials containing an antioxidant.
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Drug Administration: Administer JJC8-091 (e.g., via intraperitoneal injection) at the desired dose.
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Post-injection Collection: Continue collecting dialysate samples for several hours post-injection.
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Sample Analysis: Analyze the dopamine concentration in the dialysate samples using HPLC-ECD.
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Data Analysis: Express the dopamine concentration in each post-injection sample as a percentage of the average baseline concentration. Plot the mean percent baseline dopamine concentration over time.
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Probe Placement Verification: At the end of the experiment, euthanize the animal and perfuse the brain to histologically verify the correct placement of the microdialysis probe.
Caption: Workflow for in vivo microdialysis in the rat brain.
Conclusion
JJC8-091 represents a promising lead compound in the development of novel pharmacotherapies for psychostimulant use disorder. Its atypical mechanism of action at the dopamine transporter distinguishes it from traditional dopamine reuptake inhibitors and may underlie its favorable preclinical profile of reduced abuse liability. Further research and clinical development will be crucial to fully elucidate its therapeutic potential.
References
- 1. Fully automated radioligand binding filtration assay for membrane-bound receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. Page loading... [wap.guidechem.com]
- 3. Modifications to 1-(4-(2-bis(4-fluorophenyl)methyl)sulfinyl)alkyl alicyclic amines that improve metabolic stability and retain an atypical DAT inhibitor profile - PMC [pmc.ncbi.nlm.nih.gov]
- 4. benchchem.com [benchchem.com]
- 5. goums.ac.ir [goums.ac.ir]
- 6. In vivo microdialysis [bio-protocol.org]
- 7. Microdialysis in Rodents - PMC [pmc.ncbi.nlm.nih.gov]
- 8. researchgate.net [researchgate.net]
